Cas no 57730-14-0 (Benzonitrile, 4-[[2,4-dinitro-6-(trifluoromethyl)phenyl]amino]-)

• Product Name: Benzonitrile, 4-[[2,4-dinitro-6-(trifluoromethyl)phenyl]amino]-
• CAS No: 57730-14-0
• MF: C₁₄H₇F₃N₄O₄
• MW: 352.224992990494
• CID: 1606344
• Update Time: 2024-09-11

Benzonitrile, 4-[[2,4-dinitro-6-(trifluoromethyl)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[[2,4-dinitro-6-(trifluoromethyl)phenyl]amino]-

• Inchi： 1S/C14H7F3N4O4/c15-14(16,17)11-5-10(20(22)23)6-12(21(24)25)13(11)19-9-3-1-8(7-18)2-4-9/h1-6,19H
• InChI Key： FMHWYSPIYQZIGW-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(NC2=C(C(F)(F)F)C=C([N+]([O-])=O)C=C2[N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 352.04201

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 428.3±45.0 °C(Predicted)
• PSA: 122.1
• pka: -8.33±0.35(Predicted)